5-Cyclopropoxy-4-sulfamoylnicotinic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
5-Cyclopropoxy-4-sulfamoylnicotinic acid is a nicotinic acid derivative featuring a cyclopropoxy group at the 5-position and a sulfamoyl group at the 4-position of the pyridine ring.
Properties
Molecular Formula |
C9H10N2O5S |
|---|---|
Molecular Weight |
258.25 g/mol |
IUPAC Name |
5-cyclopropyloxy-4-sulfamoylpyridine-3-carboxylic acid |
InChI |
InChI=1S/C9H10N2O5S/c10-17(14,15)8-6(9(12)13)3-11-4-7(8)16-5-1-2-5/h3-5H,1-2H2,(H,12,13)(H2,10,14,15) |
InChI Key |
GPEPVBKAIUOTBC-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C(=CN=C2)C(=O)O)S(=O)(=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Cyclopropoxy-4-sulfamoylnicotinic acid typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:
Formation of the Nicotinic Acid Core: The synthesis begins with the preparation of the nicotinic acid core through a series of reactions involving pyridine derivatives.
Introduction of the Cyclopropoxy Group: The cyclopropoxy group is introduced via a cyclopropanation reaction, which involves the addition of a cyclopropyl group to the nicotinic acid core.
Industrial Production Methods
Industrial production of 5-Cyclopropoxy-4-sulfamoylnicotinic acid may involve optimization of the above synthetic route to achieve higher yields and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques to ensure the compound meets industrial standards.
Chemical Reactions Analysis
Types of Reactions
5-Cyclopropoxy-4-sulfamoylnicotinic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.
Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.
Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.
Scientific Research Applications
5-Cyclopropoxy-4-sulfamoylnicotinic acid has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including its interactions with biological macromolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development.
Industry: The compound is used in the development of new materials and as an intermediate in the production of other chemicals.
Mechanism of Action
The mechanism of action of 5-Cyclopropoxy-4-sulfamoylnicotinic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research.
Comparison with Similar Compounds
Structural Features and Substituent Effects
The table below highlights key structural differences and their implications:
| Compound Name | Substituents (Position) | Key Functional Groups | Molecular Weight (g/mol) | Biological Activity |
|---|---|---|---|---|
| 5-Cyclopropoxy-4-methylnicotinic acid | Cyclopropoxy (C5), Methyl (C4) | Methyl, Cyclopropoxy | 181.19 | Nicotinic receptor modulation |
| 5-Cyclopropoxy-4-isopropoxynicotinamide | Cyclopropoxy (C5), Isopropoxy (C4) | Isopropoxy, Amide | ~210 (estimated) | Enhanced lipophilicity |
| 4-Cyclopropoxy-5-(methylcarbamoyl)nicotinic acid | Cyclopropoxy (C4), Methylcarbamoyl (C5) | Carbamoyl, Cyclopropoxy | ~223 (estimated) | Enzyme interaction, metal chelation |
| 5-Cyclopropoxy-4-sulfamoylnicotinic acid | Cyclopropoxy (C5), Sulfamoyl (C4) | Sulfonamide, Cyclopropoxy | ~228 (estimated) | Potential enzyme inhibition |
Key Observations :
- Sulfamoyl vs. Methyl/Isopropoxy : The sulfamoyl group introduces polarity and acidity (pKa ~10–11 for sulfonamides), enhancing solubility in aqueous environments compared to hydrophobic methyl or isopropoxy groups .
- Positional Isomerism : Cyclopropoxy at C5 (vs. C4 in 4-cyclopropoxy-5-methoxy-N-methylpicolinamide) may alter steric hindrance and receptor-binding specificity .
- Carbamoyl vs.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
